Cas no 945457-69-2 (3-(3-Methyl-1H-pyrazol-1-yl)propanenitrile)

3-(3-Methyl-1H-pyrazol-1-yl)propanenitrile is a versatile heterocyclic nitrile compound featuring a pyrazole core with a methyl substituent at the 3-position. Its structure combines the reactivity of a nitrile group with the stability and functional diversity of the pyrazole ring, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound is particularly useful in the development of agrochemicals, pharmaceuticals, and specialty chemicals due to its ability to undergo further functionalization, such as nucleophilic additions or cyclization reactions. Its well-defined molecular framework ensures consistent reactivity, facilitating precise modifications for targeted applications. The compound is typically handled under standard laboratory conditions, with stability suitable for synthetic workflows.

3-(3-Methyl-1H-pyrazol-1-yl)propanenitrile structure

945457-69-2 structure

Product Name:3-(3-Methyl-1H-pyrazol-1-yl)propanenitrile

CAS No:945457-69-2

MF:C₇H₉N₃

MW:135.166460752487

MDL:MFCD02766896

CID:3058529

PubChem ID:19616358

Update Time:2025-06-06

3-(3-Methyl-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-(3-Methyl-1H-pyrazol-1-yl)propanenitrile
- CS-0282769
- 3-(3-Methyl-pyrazol-1-yl)-propionitrile
- 3-(3-methylpyrazol-1-yl)propanenitrile
- STK349458
- 945457-69-2
- EN300-229277
- 3-(3-methyl-1h-pyrazol-1-yl)-propanenitrile
- AKOS000307576
- SCHEMBL18214767
- MDL： MFCD02766896
- Inchi： 1S/C7H9N3/c1-7-3-6-10(9-7)5-2-4-8/h3,6H,2,5H2,1H3
- InChI Key： SEWXMNYWIRHFGL-UHFFFAOYSA-N
- SMILES： N1(C=CC(C)=N1)CCC#N

Computed Properties

Exact Mass: 135.079647300Da
Monoisotopic Mass: 135.079647300Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 41.6Å²

3-(3-Methyl-1H-pyrazol-1-yl)propanenitrile Pricemore >>

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